molecular formula C10H10O B2771026 1-Ethynyl-4-(methoxymethyl)benzene CAS No. 313947-36-3

1-Ethynyl-4-(methoxymethyl)benzene

Cat. No.: B2771026
CAS No.: 313947-36-3
M. Wt: 146.189
InChI Key: MIZHIKYIXXLUGN-UHFFFAOYSA-N
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Description

“1-Ethynyl-4-(methoxymethyl)benzene” is an aromatic acetylene derivative . It has a molecular formula of C9H8 .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the formula C9H8 . The structure is also available as a 2D Mol file or as a computed 3D SD file .

Scientific Research Applications

Polymer Sciences and Materials

  • Polymer Light-Emitting Electrochemical Cells : A study employed a derivative of 1-Ethynyl-4-(methoxymethyl)benzene as an ion carrier and redox shuttle in polymer light-emitting electrochemical cells (LECs), demonstrating the potential for this compound in electronic applications (Yang et al., 2001).
  • Hyperbranched Poly(ester)s : Another research focused on synthesizing hyperbranched poly(ester)s with pendant hydroxy groups, utilizing derivatives of this compound. These polymers showed solubility in various organic solvents and exhibited a range of glass transition temperatures, indicating their utility in material science (Nishikubo et al., 2006).

Organic Synthesis and Catalysis

  • Renewable PET Production : Research into the synthesis of biobased terephthalic acid precursors for renewable polyethylene terephthalate (PET) production involved reactions between ethylene and biomass-derived furans, catalyzed by Lewis acid molecular sieves. A derivative of this compound played a role in these studies, showcasing the compound's relevance in sustainable chemistry and materials (Pacheco et al., 2015).

Molecular Electronics

  • Building Blocks for Molecular Electronics : Aryl bromides derived from this compound served as precursors for thiol end-capped molecular wires, highlighting the importance of such derivatives in the development of molecular electronics. Efficient synthetic transformations were presented, demonstrating the versatility of these compounds in creating conductive materials (Stuhr-Hansen et al., 2005).

Properties

IUPAC Name

1-ethynyl-4-(methoxymethyl)benzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10O/c1-3-9-4-6-10(7-5-9)8-11-2/h1,4-7H,8H2,2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MIZHIKYIXXLUGN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC1=CC=C(C=C1)C#C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

146.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

313947-36-3
Record name 1-ethynyl-4-(methoxymethyl)benzene
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